1-((1-cyclohexyl-1H-tetrazol-5-yl)methyl)-3-(2-methoxyphenyl)urea
Description
1-((1-cyclohexyl-1H-tetrazol-5-yl)methyl)-3-(2-methoxyphenyl)urea is a useful research compound. Its molecular formula is C16H22N6O2 and its molecular weight is 330.392. The purity is usually 95%.
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Scientific Research Applications
Urea Biosensors
Urea, a compound closely related to the chemical structure of interest, plays a significant role in medical diagnostics. Advances in biosensors for detecting and quantifying urea concentration are crucial due to urea's presence in the human body as an end product of nitrogen metabolism. Excessive or below-normal concentrations of urea can indicate various health conditions, making its detection vital in healthcare. Recent studies have utilized various nanoparticles, conducting polymers, and carbon materials in urea biosensors, highlighting the ongoing research to enhance the sensitivity and specificity of these diagnostic tools (Botewad et al., 2021).
Urea in Agriculture
Urea derivatives, including ureaform (UF), serve as slow-release fertilizers, illustrating an agricultural application. UF's degradation, influenced by microbial activity, soil fertility, and temperature, showcases the integration of urea derivatives into improving fertility management and reducing environmental pollution from agricultural practices (Alexander & Helm, 1990).
Urea Derivatives in Drug Design
In medicinal chemistry, urea derivatives have been identified as significant modulators of various biological targets, including kinases, enzymes, and receptors. These compounds have been incorporated into small molecules displaying a wide range of bioactivities due to their unique hydrogen-binding capabilities. This highlights the role of urea derivatives in the modulation of selectivity, stability, toxicity, and pharmacokinetic profiles of lead molecules, contributing to drug design and development (Jagtap et al., 2017).
Energy Storage and Environmental Applications
Urea and its derivatives have also been explored for their potential in energy storage technologies and as environmentally friendly alternatives in various applications. For instance, room-temperature ionic liquids containing urea have been reviewed for their applications in electrochemical technologies, including electroplating and energy storage. This research underscores the versatility and environmental benefits of urea derivatives in advancing sustainable technologies (Tsuda et al., 2017).
Properties
IUPAC Name |
1-[(1-cyclohexyltetrazol-5-yl)methyl]-3-(2-methoxyphenyl)urea |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22N6O2/c1-24-14-10-6-5-9-13(14)18-16(23)17-11-15-19-20-21-22(15)12-7-3-2-4-8-12/h5-6,9-10,12H,2-4,7-8,11H2,1H3,(H2,17,18,23) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IADCLADIAWPSTE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1NC(=O)NCC2=NN=NN2C3CCCCC3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22N6O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.38 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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